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Compound of Interest

Stigmasta-4,22,25-trien-3-one,
(22E)-

cat. No.: B15593081

Compound Name:

An In-depth Technical Guide on Stigmasta-4,22,25-trien-3-one, (22E)-

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Stigmasta-4,22,25-trien-3-one, (22E)-, a natural product isolated from Callicarpa
giraldiana. Due to the limited availability of experimental data in publicly accessible literature,
this guide combines available computed data with general methodologies and information on
related compounds to provide a thorough resource.

Chemical and Physical Properties

Stigmasta-4,22,25-trien-3-one, (22E)- is a steroid derivative with a complex structure. While
specific experimental data such as melting and boiling points are not readily available in the
reviewed literature, a summary of its known and computed properties is presented below.

Table 1: Physical and Chemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-
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Property Value Source
Molecular Formula C29H440 PubChem[1]
Molecular Weight 408.7 g/mol PubChem[1]
CAS Number 848669-09-0 PubChem[1]
Appearance Not specified in literature

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Computed XLogP3 8.6 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 6 PubChem[1]

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, MS, IR) for Stigmasta-4,22,25-trien-
3-one, (22E)- are not available in the surveyed literature. However, for structurally similar
compounds, such as other stigmastane derivatives, this information is often used for structural
elucidation. Researchers working with this compound would need to perform these analyses to
obtain definitive spectral fingerprints.

Experimental Protocols

A specific, detailed experimental protocol for the isolation of Stigmasta-4,22,25-trien-3-one,
(22E)- from Callicarpa giraldiana is not explicitly described in the available literature. However,
a general methodology for the isolation of steroid compounds from plant materials can be
adapted. The following is a generalized workflow based on protocols for similar compounds.

General Isolation Workflow
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General Isolation Workflow for Stigmasterol Derivatives

Plant Material (e.g., Callicarpa giraldiana)

:

Solvent Extraction
(e.g., ethanol, methanol)

:

Filtration and Concentration

:

Solvent-Solvent Partitioning
(e.g., hexane, ethyl acetate)

:

Column Chromatography
(Silica Gel)

:

Further Purification
(e.g., HPLC, TLC)

:

Structural Elucidation
(NMR, MS, IR)
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Hypothetical Workflow for Investigating Signaling Pathway Modulation

Stigmasta-4,22,25-trien-3-one, (22E)-

l

Cell-Based Assays
(e.g., cancer cell lines, immune cells)

l

Biological Activity Screening
(e.g., cytotoxicity, anti-inflammatory)

l

Signaling Pathway Analysis
(e.g., Western Blot, gPCR)

l

Target Identification
(e.g., proteomics, transcriptomics)

,

In Vivo Validation
(Animal Models)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Stigmasta-4,22,25-trien-3-one, (22E)-" physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593081#stigmasta-4-22-25-trien-3-one-22e-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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